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Compound of Interest

Compound Name: Hainanmurpanin

Cat. No.: B016064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hainanmurpanin is a naturally occurring coumarin, a class of secondary metabolites widely

recognized for their diverse pharmacological activities. Isolated from the plant Murraya exotica

L., also known as Murraya paniculata, this compound holds potential for further investigation in

drug discovery and development. This technical guide provides a summary of the currently

available data on the physical and chemical properties of Hainanmurpanin, intended to serve

as a foundational resource for the scientific community.

Chemical and Physical Properties
While comprehensive experimental data for Hainanmurpanin is not extensively documented in

publicly accessible literature, the following properties have been identified.
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Property Value Source

Chemical Formula C₁₇H₁₈O₆ [1]

Molecular Weight 318.325 g/mol [1]

CAS Number 95360-22-8 [1]

Compound Type Coumarin [1]

Physical Description Powder [1]

Purity 95% - 99% [1]

Botanical Source
Murraya exotica L. (Murraya

paniculata)
[1]

Note: Specific quantitative data such as melting point, boiling point, and solubility for

Hainanmurpanin are not readily available in the reviewed literature.

Spectroscopic Data
The primary methods for the identification and structural elucidation of Hainanmurpanin are

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] However,

detailed spectroscopic data, including specific ¹H and ¹³C NMR chemical shifts, mass

spectrometry fragmentation patterns, UV-Vis absorption maxima, and IR absorption bands, are

not sufficiently detailed in the available search results to be included in this guide.

Experimental Protocols
Isolation and Purification of Hainanmurpanin
A documented method for the isolation and purification of Hainanmurpanin from the leaves of

Murraya exotica L. involves a multi-step process. The general workflow for this procedure is

outlined below.
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Workflow for Hainanmurpanin Isolation
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Workflow for Hainanmurpanin Isolation

Methodology:

Supercritical Fluid Extraction (SFE): The initial extraction is performed using supercritical

CO₂. This technique is favored for its efficiency and the use of a non-toxic, environmentally

friendly solvent.

Solvent Extraction: Following SFE, a subsequent solvent extraction is employed to further

concentrate the coumarin fraction.
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High-Speed Countercurrent Chromatography (HSCCC): The crude extract is then subjected

to HSCCC for the final purification of Hainanmurpanin. This liquid-liquid partition

chromatography technique is effective for separating complex mixtures of natural products.

Due to the lack of specific biological studies on Hainanmurpanin, detailed protocols for

biological assays such as anti-inflammatory or anticancer activity are not available at this time.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of Hainanmurpanin are limited, the broader

class of coumarins isolated from Murraya species have demonstrated a range of

pharmacological effects.

Coumarins from Murraya exotica have been reported to possess anti-inflammatory and

potential anticancer properties.[2] The anti-inflammatory effects of coumarins from Murraya

have been linked to the inhibition of nitric oxide (NO) production and the modulation of

signaling pathways such as the NF-κB and MAPK pathways. One study on a novel coumarin,

MC13, from Murraya demonstrated its neuroprotective effects by inhibiting the TRAF6-TAK1-

NF-κB, p38/ERK MAPKs, and Jak2-Stat1/Stat3 pathways in lipopolysaccharide-stimulated

microglia.[1]

Furthermore, some natural coumarins have been identified as activators of the Nrf2 signaling

pathway, which plays a crucial role in cellular defense against oxidative stress and

inflammation.[3]

The general mechanism of action for the anti-inflammatory activity of coumarins often involves

the modulation of key inflammatory mediators and signaling cascades. A simplified

representation of a potential signaling pathway that could be influenced by coumarins is

depicted below.
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Potential Anti-Inflammatory Signaling Pathway for Coumarins
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Potential Anti-Inflammatory Signaling Pathway for Coumarins

It is important to note that this diagram represents a generalized pathway for coumarins, and

specific experimental validation for Hainanmurpanin is required to confirm its precise

mechanism of action.

Conclusion
Hainanmurpanin is a coumarin with established basic chemical properties. However, a

significant gap exists in the scientific literature regarding its detailed physicochemical

characteristics, comprehensive spectroscopic data, and specific biological activities. Further

research is warranted to fully elucidate the therapeutic potential of this natural product. The

information provided in this guide serves as a starting point for researchers interested in

exploring the properties and applications of Hainanmurpanin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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